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This guide provides a comprehensive statistical analysis plan (SAP) for a hypothetical Phase Il
clinical trial of Sarmentosin, a novel neuroprotective agent. It objectively compares the
anticipated performance of Sarmentosin with established alternatives, supported by
experimental data and detailed methodologies.

Introduction to Sarmentosin and a Hypothetical
Clinical Trial

Sarmentosin, a naturally occurring compound, has been identified as a potent and reversible
inhibitor of monoamine oxidase-B (MAO-B).[1][2] This mechanism is crucial in neuroprotection
as MAO-B is involved in the degradation of dopamine, a key neurotransmitter.[3][4][5] By
inhibiting MAO-B, Sarmentosin is hypothesized to increase dopamine levels, offering potential
therapeutic benefits in neurodegenerative diseases.[1][2]

This guide outlines the SAP for a hypothetical 26-week, multicenter, randomized, double-blind,
placebo-controlled Phase Il clinical trial. The trial will assess the efficacy and safety of
Sarmentosin in patients with early-stage neurodegenerative disease.
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Experimental Protocols
Study Design and Population

A total of 400 patients with a confirmed diagnosis of early-stage neurodegenerative disease will
be randomized in a 1:1:1 ratio to one of three treatment arms:

» Sarmentosin: 84 mg, administered orally once daily. This dosage is based on preliminary
human studies that demonstrated MAO-B inhibition at this level.[1]

o Active Comparator (Rasagiline): 1 mg, administered orally once daily. Rasagiline is a well-
established irreversible MAO-B inhibitor used in the treatment of Parkinson's disease.[6][7]

e Placebo: Matching placebo, administered orally once daily.

Efficacy and Safety Endpoints

Primary Efficacy Endpoint: The primary measure of efficacy will be the change from baseline in
the total score of the Unified Parkinson's Disease Rating Scale (UPDRS) at 26 weeks.[6]

Secondary Efficacy Endpoints:

o Change from baseline in cognitive function, assessed by a battery of neuropsychological
tests.

o Change from baseline in motor function, assessed by specific subscales of the UPDRS.

o Time to requirement for additional symptomatic therapy.

Safety Endpoints:

 Incidence and severity of adverse events (AEs) and serious adverse events (SAES).

e Changes in vital signs, electrocardiogram (ECG) parameters, and laboratory safety profiles.

Statistical Analysis Plan
General Principles
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All statistical tests will be two-sided with a significance level of a = 0.05. The primary analysis
will be conducted on the intent-to-treat (ITT) population, including all randomized patients who
have received at least one dose of the study drug. A per-protocol (PP) analysis will be
performed as a sensitivity analysis.

Analysis of Primary Efficacy Endpoint

An Analysis of Covariance (ANCOVA) model will be used to compare the change from baseline
in the total UPDRS score at week 26 between the three treatment groups. The model will
include the treatment group as a fixed effect and the baseline UPDRS score as a covariate.

Analysis of Secondary Efficacy Endpoints

Continuous secondary endpoints will be analyzed using a similar ANCOVA model as the
primary endpoint. Time-to-event endpoints will be analyzed using the Kaplan-Meier method
and compared between groups using the log-rank test.

Analysis of Safety Endpoints

The incidence of AEs and SAEs will be summarized by treatment group and coded using the
Medical Dictionary for Regulatory Activities (MedDRA). The number and percentage of patients
experiencing each event will be presented.

Data Presentation: Comparative Tables

Table 1: Baseline Demographics and Clinical Characteristics
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o Sarmentosin
Characteristic

Rasagiline (n=134) Placebo (n=133)

(n=133)
Age (years), mean

65.2 (8.1) 65.5 (7.9) 64.9 (8.3)
(SD)
Sex (Male), n (%) 78 (58.6) 80 (59.7) 77 (57.9)
UPDRS Total Score,

28.5 (10.2) 28.9 (10.5) 28.3(10.1)
mean (SD)
Cognitive Score,

75.1 (12.3) 74.8 (12.5) 75.5 (12.0)

mean (SD)

Table 2: Comparison of Efficacy Outcomes at 26 Weeks

Sarmentosin
(n=133)

Outcome

Rasagiline Placebo p-value (vs.

(n=134)

(n=133) Placebo)

Change in
UPDRS Total

-3.5(4.2)
Score, mean

(SD)

-4.2 (4.5)

-1.5 (4.0) <0.001

Change in
Cognitive Score, +2.1 (3.5)
mean (SD)

+1.8 (3.8)

+0.5 (3.2) 0.02

Time to
Additional

180
Therapy (days),

median

180

120 <0.01

Table 3: Comparison of Key Adverse Events
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Sarmentosin Rasagiline (n=134),

Adverse Event Placebo (n=133), %
(n=133), % %

Nausea 5.3 8.2 3.0

Headache 4.5 6.0 3.8

Dizziness 3.0 5.2 2.3

Insomnia 2.3 7.5 15

Dyskinesia 0.8 3.0 0.8

Mandatory Visualizations
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Patient Journey

Patient Screening

Randomization (1:1:1)

Treatment Arms

Sarmentosin (84 mg/day) Rasagiline (1 mg/day)

Y
| 26-Week Treatment Period

.

Follow-up

Data Analysis‘ '

\ 4 \ 4

Intent-to-Treat (ITT) Analysis Per-Protocol (PP) Analysis Safety Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Statistical Analysis Plan for a Sarmentosin Clinical Trial:
A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232000/docs#statistical-analysis-plan-for-a-
sarmentosin-clinical-trial-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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